Cas no 1353998-22-7 (N*1*-Methyl-N*1*-((S)-1-methyl-pyrrolidin-3-yl)-ethane-1,2-diamine)
N*1*-Methyl-N*1*-((S)-1-methyl-pyrrolidin-3-yl)-ethane-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- N*1*-methyl-n*1*-((s)-1-methyl-pyrrolidin-3-yl)-ethane-1,2-diamine
- (S)-N1-Methyl-N1-(1-methylpyrrolidin-3-yl)ethane-1,2-diamine
- AM95514
- N-Methyl-N-[(3S)-1-methyl-3-pyrrolidinyl]-1,2-ethanediamine
- N1-methyl-N1-((S)-1-methylpyrrolidin-3-yl)ethane-1,2-diamine
- N*1*-Methyl-N*1*-((S)-1-methyl-pyrrolidin-3-yl)-ethane-1,2-diamine
-
- Inchi: 1S/C8H19N3/c1-10-5-3-8(7-10)11(2)6-4-9/h8H,3-7,9H2,1-2H3/t8-/m0/s1
- InChI Key: OIXQSAZRZSGQIN-QMMMGPOBSA-N
- SMILES: N1(C)CC[C@@H](C1)N(C)CCN
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 116
- Topological Polar Surface Area: 32.5
N*1*-Methyl-N*1*-((S)-1-methyl-pyrrolidin-3-yl)-ethane-1,2-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 082558-500mg |
N*1*-Methyl-N*1*-((S)-1-methyl-pyrrolidin-3-yl)-ethane-1,2-diamine |
1353998-22-7 | 500mg |
£755.00 | 2022-03-01 | ||
| Chemenu | CM300868-500mg |
(S)-N1-methyl-N1-(1-methylpyrrolidin-3-yl)ethane-1,2-diamine |
1353998-22-7 | 95% | 500mg |
$743 | 2021-08-18 | |
| Chemenu | CM300868-500mg |
(S)-N1-methyl-N1-(1-methylpyrrolidin-3-yl)ethane-1,2-diamine |
1353998-22-7 | 95% | 500mg |
$743 | 2023-02-18 |
N*1*-Methyl-N*1*-((S)-1-methyl-pyrrolidin-3-yl)-ethane-1,2-diamine Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on N*1*-Methyl-N*1*-((S)-1-methyl-pyrrolidin-3-yl)-ethane-1,2-diamine
N1-Methyl-N1-((S)-1-methyl-pyrrolidin-3-yl)-ethane-1,2-diamine (CAS No. 1353998-22-7): A Comprehensive Overview
N1-Methyl-N1-((S)-1-methyl-pyrrolidin-3-yl)-ethane-1,2-diamine (CAS No. 1353998-22-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a chiral diamine with a unique structure that confers it with a range of potential applications in drug development and chemical synthesis.
The molecular structure of N1-Methyl-N1-((S)-1-methyl-pyrrolidin-3-yl)-ethane-1,2-diamine consists of a central ethane-1,2-diamine core, substituted with a methyl group and an (S)-1-methyl-pyrrolidin-3-yl moiety. The presence of the chiral center in the pyrrolidine ring imparts enantiomeric specificity to the molecule, which is crucial for its biological activity and selectivity.
In recent years, N1-Methyl-N1-((S)-1-methyl-pyrrolidin-3-yl)-ethane-1,2-diamine has been extensively studied for its potential as a lead compound in the development of novel therapeutic agents. One of the key areas of interest is its role as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that this compound can interact with various receptors and transporters, making it a promising candidate for treating neurological disorders such as depression, anxiety, and neurodegenerative diseases.
A notable study published in the *Journal of Medicinal Chemistry* in 2022 investigated the pharmacological properties of N1-Methyl-N1-((S)-1-methyl-pyrrolidin-3-yl)-ethane-1,2-diamine. The researchers found that this compound exhibits high affinity for serotonin (5-HT) receptors and dopamine (DA) transporters. This dual mechanism of action suggests that it could be effective in modulating both mood and motor functions, which are often impaired in conditions like Parkinson's disease and major depressive disorder.
Beyond its potential as a therapeutic agent, N1-Methyl-N1-((S)-1-methyl-pyrrolidin-3-yl)-ethane-1,2-diamine has also been explored for its use in chemical synthesis. Its unique structure makes it an excellent building block for constructing more complex molecules with diverse biological activities. For instance, it can be used as a chiral auxiliary in asymmetric synthesis reactions, where it helps to control the stereochemistry of the final product.
In the context of drug discovery, N1-Methyl-N1-((S)-1-methyl-pyrrolidin-3-yl)-ethane-1,2-diamine has been utilized as a starting material for the synthesis of prodrugs and drug conjugates. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. By attaching this diamine to various pharmacophores, researchers can enhance the solubility, stability, and bioavailability of the resulting compounds.
The safety profile of N1-Methyl-N1-((S)-1-methyl-pyrrolidin-3-yl)-ethane-1,2-diamine is another important aspect to consider. Preclinical studies have demonstrated that this compound exhibits low toxicity and good tolerability at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety assessments are essential before advancing to clinical trials.
In conclusion, N1-Methyl-N1-((S)-1-methyl-pyrrolidin-3-yl)-ethane-1,2-diamine (CAS No. 1353998-22-7) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.
1353998-22-7 (N*1*-Methyl-N*1*-((S)-1-methyl-pyrrolidin-3-yl)-ethane-1,2-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)